Cas no 115204-62-1 (9H-Purin-6-amine,9-[(4-aminophenyl)methyl]-2-chloro-N,N-dimethyl-)
115204-62-1 structure
Product Name:9H-Purin-6-amine,9-[(4-aminophenyl)methyl]-2-chloro-N,N-dimethyl-
CAS No:115204-62-1
MF:C14H15ClN6
MW:302.762100458145
CID:228530
PubChem ID:3010188
Update Time:2025-04-19
9H-Purin-6-amine,9-[(4-aminophenyl)methyl]-2-chloro-N,N-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purin-6-amine,9-[(4-aminophenyl)methyl]-2-chloro-N,N-dimethyl-
- 9-[(4-aminophenyl)methyl]-2-chloro-N,N-dimethylpurin-6-amine
- 9H-Purin-6-amine, 9-((4-aminophenyl)methyl)-2-chloro-N,N-dimethyl-
- 115204-62-1
- 9-[(4-AMINOPHENYL)METHYL]-2-CHLORO-N,N-DIMETHYL-9H-PURIN-6-AMINE
- CHEMBL58115
- 9-[(4-aminophenyl)methyl]-2-chloro-N,N-dimethyl-purin-6-amine
- 9H-Purin-6-amine, 9-[(4-aminophenyl)methyl]-2-chloro-N,N-dimethyl-
- DTXSID80150996
- 9-(4-Aminobenzyl)-2-chloro-N,N-dimethyl-9H-purin-6-amine
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- Inchi: 1S/C14H15ClN6/c1-20(2)12-11-13(19-14(15)18-12)21(8-17-11)7-9-3-5-10(16)6-4-9/h3-6,8H,7,16H2,1-2H3
- InChI Key: YMZDRVLWLRZEMP-UHFFFAOYSA-N
- SMILES: ClC1N=C(C2=C(N=1)N(C=N2)CC1C=CC(=CC=1)N)N(C)C
Computed Properties
- Exact Mass: 302.10495
- Monoisotopic Mass: 302.1046722g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 72.9Ų
Experimental Properties
- PSA: 72.86
9H-Purin-6-amine,9-[(4-aminophenyl)methyl]-2-chloro-N,N-dimethyl- Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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